Cas no 1806543-00-9 (2-Bromo-6-(3-chloropropyl)benzyl chloride)

• Product Name: 2-Bromo-6-(3-chloropropyl)benzyl chloride
• CAS No: 1806543-00-9
• MF: C₁₀H₁₁BrCl₂
• MW: 282.004340410233
• CID: 4977321
• Update Time: 2025-10-21

2-Bromo-6-(3-chloropropyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-chloropropyl)benzyl chloride

• Inchi： 1S/C10H11BrCl2/c11-10-5-1-3-8(4-2-6-12)9(10)7-13/h1,3,5H,2,4,6-7H2
• InChI Key： WXDCUBBXDLBAEP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CCl)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-6-(3-chloropropyl)benzyl chloride

Recent Advances in the Application of 2-Bromo-6-(3-chloropropyl)benzyl chloride (CAS: 1806543-00-9) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-(3-chloropropyl)benzyl chloride (CAS: 1806543-00-9) is a versatile chemical intermediate that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its reactive benzyl chloride and bromo functional groups, serves as a critical building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and covalent protein modifiers, owing to its ability to form stable covalent bonds with nucleophilic residues in target proteins.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers utilized 2-Bromo-6-(3-chloropropyl)benzyl chloride as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the compound's reactive sites enable efficient functionalization, leading to enhanced binding affinity and selectivity. The resulting inhibitors showed promising results in preclinical models of B-cell malignancies, highlighting the compound's potential in oncology drug development.

Another notable application of 2-Bromo-6-(3-chloropropyl)benzyl chloride was reported in a recent ACS Chemical Biology article (2024), where it was employed in the design of covalent probes for studying protein-protein interactions. The researchers leveraged the compound's electrophilic properties to develop selective probes that could irreversibly bind to cysteine residues in target proteins, enabling precise mapping of interaction networks. This approach has opened new avenues for understanding complex biological pathways and identifying novel therapeutic targets.

The compound's utility extends beyond drug discovery, as evidenced by its role in materials science. A 2023 study in Advanced Materials showcased its application in the synthesis of functionalized polymers with antimicrobial properties. The researchers modified the compound's reactive groups to create polymers that exhibited broad-spectrum activity against drug-resistant bacteria, suggesting potential applications in medical device coatings and wound dressings.

Despite these advancements, challenges remain in optimizing the reactivity and selectivity of 2-Bromo-6-(3-chloropropyl)benzyl chloride for specific applications. Recent computational studies, including a 2024 publication in Journal of Chemical Information and Modeling, have employed density functional theory (DFT) calculations to predict the compound's reactivity patterns, providing valuable insights for rational design of derivatives with improved properties.

Looking forward, the unique chemical properties of 2-Bromo-6-(3-chloropropyl)benzyl chloride position it as a valuable tool in chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in targeted drug delivery systems and as a scaffold for developing covalent inhibitors against challenging targets. As research continues to uncover new applications for this versatile compound, it is expected to play an increasingly important role in advancing both fundamental science and therapeutic development.